Cas no 651780-46-0 (1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one)
651780-46-0 structure
Product Name:1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
CAS No:651780-46-0
MF:C10H9BrN2O
MW:253.095261335373
CID:403014
PubChem ID:59127382
Update Time:2025-04-19
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 1-acetyl-5-bromo-3-methyl-
- 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethanone
- 1-(5-bromo-3-methylindazol-1-yl)ethanone
- 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
- CS-0056771
- PS-16960
- SCHEMBL733143
- 651780-46-0
- BBB78046
- MFCD20484247
- 1-Acetyl-5-bromo-3-methyl-1H-indazole
- FT-0737109
- P12771
- DTXSID30731032
- SB16418
- CENOHIFSIOVFMZ-UHFFFAOYSA-N
- DA-03914
- 1-(5-bromo-3-methyl-1H-indazol-1-yl)-ethanone
-
- Inchi: 1S/C10H9BrN2O/c1-6-9-5-8(11)3-4-10(9)13(12-6)7(2)14/h3-5H,1-2H3
- InChI Key: CENOHIFSIOVFMZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C)=NN2C(C)=O
Computed Properties
- Exact Mass: 251.98987
- Monoisotopic Mass: 251.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM231493-1g |
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethanone |
651780-46-0 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM231493-1g |
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethanone |
651780-46-0 | 95% | 1g |
$574 | 2021-08-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127411-1g |
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethan-1-one |
651780-46-0 | 98% | 1g |
¥3910.00 | 2024-05-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4178-1G |
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one |
651780-46-0 | 97% | 1g |
¥ 2,560.00 | 2023-04-06 | |
| eNovation Chemicals LLC | Y1298649-1G |
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one |
651780-46-0 | 97% | 1g |
$480 | 2024-07-21 | |
| Aaron | AR00IC5V-100mg |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 97% | 100mg |
$125.00 | 2025-02-11 | |
| Aaron | AR00IC5V-250mg |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 97% | 250mg |
$207.00 | 2025-02-11 | |
| Aaron | AR00IC5V-10g |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 97% | 10g |
$2218.00 | 2025-02-11 | |
| 1PlusChem | 1P00IBXJ-100mg |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 95% | 100mg |
$126.00 | 2024-04-22 | |
| 1PlusChem | 1P00IBXJ-250mg |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 95% | 250mg |
$209.00 | 2024-04-22 |
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
651780-46-0 (1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one) Related Products
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